Cas no 59742-91-5 (1-(2-pyridinyl)-Ethanone hydrazone)

• Product Name: 1-(2-pyridinyl)-Ethanone hydrazone
• CAS No: 59742-91-5
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 337438
• PubChem ID: 9575032
• Update Time: 2025-05-20

1-(2-pyridinyl)-Ethanone hydrazone Chemical and Physical Properties

Names and Identifiers

• 1-(2-pyridinyl)-Ethanone hydrazone
• (1-Pyridin-2-yl-ethylidene)-hydrazine
• Ethanone, 1-(2-pyridinyl)-, hydrazone
• AKOS016353941
• 59742-91-5
• 1-(2-pyridyl)ethanone hydrazone
• A917804
• SCHEMBL17963025
• 2-(1-Hydrazonoethyl)pyridine
• Ethanone, 1-(2-pyridinyl)-, hydrazone, (1E)-

• Inchi： 1S/C7H9N3/c1-6(10-8)7-4-2-3-5-9-7/h2-5H,8H2,1H3/b10-6+
• InChI Key： VORLUOBZMKFUAV-UXBLZVDNSA-N
• SMILES： N1C=CC=CC=1/C(/C)=N/N

Computed Properties

• Exact Mass: 135.07977
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 51.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(2-pyridinyl)-Ethanone hydrazone

Comprehensive Analysis of 1-(2-pyridinyl)-Ethanone hydrazone (CAS No. 59742-91-5): Properties, Applications, and Industry Insights

1-(2-pyridinyl)-Ethanone hydrazone (CAS No. 59742-91-5) is a specialized organic compound with a molecular structure that combines a pyridine ring and a hydrazone functional group. This unique combination grants it versatile chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's hydrazone moiety is particularly noteworthy for its role in forming stable complexes with metal ions, a feature leveraged in catalysis and sensor technologies.

In recent years, the demand for pyridine derivatives like 1-(2-pyridinyl)-Ethanone hydrazone has surged due to their applications in drug discovery. Researchers highlight its potential as a pharmacophore in designing inhibitors for enzymes linked to inflammatory diseases. The compound's CAS No. 59742-91-5 frequently appears in patent filings, underscoring its industrial relevance. A 2023 study published in the Journal of Medicinal Chemistry emphasized its utility in optimizing bioavailability and target selectivity—key concerns for modern drug developers.

From an environmental perspective, 1-(2-pyridinyl)-Ethanone hydrazone aligns with the green chemistry movement. Its synthesis often employs solvent-free or aqueous-phase reactions, reducing waste generation. This resonates with the growing emphasis on Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). Analytical techniques like HPLC and NMR spectroscopy are routinely used to characterize its purity, addressing the pharmaceutical industry's stringent quality standards.

The compound's thermal stability (decomposition point >200°C) makes it suitable for high-performance materials. Recent innovations in polymeric composites incorporate CAS No. 59742-91-5 as a cross-linking agent, enhancing mechanical strength in aerospace applications. Such advancements respond to the global push for lightweight, durable materials in electric vehicle (EV) components—a trending topic in engineering forums.

For researchers sourcing 1-(2-pyridinyl)-Ethanone hydrazone, understanding its storage conditions (recommended: inert atmosphere, -20°C) is critical to maintain stability. Suppliers often provide certificates of analysis (CoA) detailing parameters like residual solvents and heavy metal content. These practices address frequent queries in laboratory procurement discussions, where traceability and compliance with REACH regulations dominate concerns.

Emerging applications in photodynamic therapy (PDT) have further elevated interest in this compound. Its ability to generate reactive oxygen species (ROS) under specific wavelengths is being explored for targeted cancer treatments—a hot topic in biomedical research circles. This aligns with PubMed's most-searched terms in 2024, including "precision medicine" and "non-invasive therapies."

In summary, 1-(2-pyridinyl)-Ethanone hydrazone (CAS No. 59742-91-5) exemplifies the intersection of chemical innovation and multidisciplinary applications. Its adaptability across pharmaceuticals, materials science, and environmental technologies positions it as a compound of enduring scientific and industrial significance.